Molecular junctions based on intermolecular electrostatic coupling†

Chemical Communications Pub Date: 2010-09-27 DOI: 10.1039/C0CC02201B

Abstract

Electrostatically linked ferrocene junctions were assembled and their conductance was investigated on the level of individual molecules by means of an electrochemical mechanical break junction. Conductance histograms of repeatedly formed molecular junctions showed peaks at multiples of 3.4 × 10−5 G0, which is one order of magnitude smaller than the conductance reported for covalently linked cysteamineferrocenecysteamine.

Graphical abstract: Molecular junctions based on intermolecular electrostatic coupling
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